Cas no 898374-60-2 (N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide)

• Product Name: N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide
• CAS No: 898374-60-2
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 5481708
• Update Time: 2025-07-16

N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,3-dimethylphenyl)-N2-[2-(4-methoxyphenyl)ethyl]-
• N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide

• Inchi： 1S/C19H22N2O3/c1-13-5-4-6-17(14(13)2)21-19(23)18(22)20-12-11-15-7-9-16(24-3)10-8-15/h4-10H,11-12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： LJEHGUNRLSSEAR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)C(NCCC1=CC=C(OC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide

Research Brief on N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS: 898374-60-2)

Recent studies on N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS: 898374-60-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique diamide structure, has been the focus of investigations due to its promising pharmacological properties. Researchers have explored its mechanism of action, pharmacokinetics, and potential applications in treating various diseases, including inflammatory disorders and cancer.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide exhibits significant inhibitory effects on pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α. These properties suggest its potential as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Additionally, recent investigations have explored the compound's interactions with various biological targets, including receptors and enzymes. Molecular docking studies and structure-activity relationship (SAR) analyses have provided insights into the critical functional groups responsible for its bioactivity. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity, paving the way for further optimization and preclinical development.

Another area of interest is the compound's potential application in oncology. Preliminary studies have shown that N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide can induce apoptosis in certain cancer cell lines by targeting key apoptotic pathways. Researchers are particularly intrigued by its ability to synergize with conventional chemotherapeutic agents, offering a potential strategy to overcome drug resistance and improve treatment outcomes.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic properties and conducting more comprehensive toxicity studies to ensure its safety and efficacy in humans.

In conclusion, N-(2,3-dimethylphenyl)-N'-2-(4-methoxyphenyl)ethylethanediamide (CAS: 898374-60-2) represents a promising candidate for drug development in the fields of inflammation and oncology. Continued research and collaboration among chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential and bring it closer to clinical application.